1-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)carbonyl]-1H-1,2,4-triazol-5-amine

• IUPAC Name: (5-amino-1,2,4-triazol-1-yl)-(3,5-dimethyl-1-phenylpyrazol-4-yl)methanone
• InChI: InChI=1S/C14H14N6O/c1-9-12(13(21)20-14(15)16-8-17-20)10(2)19(18-9)11-6-4-3-5-7-11/h3-8H,1-2H3,(H2,15,16,17)
• InChI Key: VCDJFQFDAWDHEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C)C(=O)N3C(=NC=N3)N
• Molecular Formula: C14H14N6O
• Molecular Weight: 282.30 g/mol

Description

1-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)carbonyl]-1H-1,2,4-triazol-5-amine is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as DPTA or 4-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-1H-1,2,4-triazol-5-amine.

Mechanism of Action

The exact mechanism of action of DPTA is not yet fully understood. However, it is believed that the compound exerts its pharmacological effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins and other inflammatory mediators.
Biochemical and Physiological Effects:
DPTA has been shown to exhibit a number of biochemical and physiological effects in various animal models. These include anti-inflammatory, analgesic, antipyretic, and antioxidant activities. Additionally, DPTA has been shown to exhibit neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DPTA in lab experiments is its potent pharmacological activity, which makes it a valuable tool for studying the mechanisms of inflammation and pain. However, one of the major limitations of using DPTA is its relatively high cost, which may limit its use in certain research settings.

Future Directions

There are several potential future directions for research on DPTA. One area of interest is in the development of new drug candidates based on the structure of DPTA, which may exhibit improved pharmacological properties. Another potential direction is in the study of the mechanism of action of DPTA, which may provide valuable insights into the development of new treatments for pain and inflammation-related disorders. Additionally, further research is needed to investigate the potential neuroprotective effects of DPTA and its potential applications in the treatment of neurodegenerative disorders.

Synthesis Methods

The synthesis of 1-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)carbonyl]-1H-1,2,4-triazol-5-amine can be achieved through a multi-step process. The first step involves the reaction of 3,5-dimethyl-1-phenyl-1H-pyrazole-4-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 5-amino-1H-1,2,4-triazole to yield the final product, DPTA.

Scientific Research Applications

DPTA has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of interest is in the field of medicinal chemistry, where it has shown promising results as a potential drug candidate for the treatment of various diseases. DPTA has been shown to exhibit potent anti-inflammatory and analgesic activities, making it a potential candidate for the treatment of pain and inflammation-related disorders.